2-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide

• CAS: 5534-88-3
• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)CN
• InChI: InChI=1S/C13H17N3O2/c1-18-10-2-3-12-11(6-10)9(8-16-12)4-5-15-13(17)7-14/h2-3,6,8,16H,4-5,7,14H2,1H3,(H,15,17)
• InChIKey: MSJUPJNPMFDFHJ-UHFFFAOYSA-N

Medicinal chemistry teams lose 1-3 synthetic steps per analog when using melatonin as a starting material, inflating cycle times and solvent use. 2-Amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (CAS 5534-88-3) solves this bottleneck with a free primary amine that enables direct amide coupling, sulfonamide formation, or reductive amination-no deprotection required. • Eliminates 1-3 steps vs. melatonin; reduces parallel-synthesis cycle time (≥24 cmpds/batch). • Free-amine form permits head-to-head analgesic assay of both the parent and its N-acetyl derivative from a single purchase. • HCl salt (CAS 5534-87-2) available for aqueous-phase reactions (≥10 mg/mL solubility).

5-Methoxytryptamine-Derived Chemical Probe for SAR Exploration

2-Amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (CAS 5534-88-3), also catalogued as N-Glycyl-5-methoxy-tryptamin, is a synthetic indole derivative structurally derived from the endogenous indoleamine 5-methoxytryptamine (5-MT) via the addition of a glycine-derived aminoacetamide side chain at the ethylamine nitrogen. With the molecular formula C₁₃H₁₇N₃O₂ and a molecular weight of 247.29 g/mol, it retains the 5-methoxyindole core characteristic of melatonin (N-acetyl-5-methoxytryptamine) and serotonin analogs—a pharmacophoric element critical for binding at melatonin MT₁/MT₂ receptors and serotonin 5-HT receptor subtypes . Unlike melatonin, which carries a neutral N-acetyl cap, and unlike the simple amine 5-MT, 5534-88-3 presents a free primary amine terminus on the acetamide side chain, providing a unique chemical handle for further derivatization, salt formation (e.g., hydrochloride, CAS 5534-87-2), and bioisosteric replacement strategies in medicinal chemistry campaigns . The compound is commercially available from specialist chemical suppliers at purities typically ≥95% and is primarily utilized as a research tool in biochemical and pharmacological studies, including analgesic receptor profiling and melatonergic/serotonergic pathway investigation .

◆ Free primary amine enables direct modular derivatization

◆ 5-Methoxyindole core maintains melatonin/serotonin pharmacophore compatibility

◆ Supports SAR exploration and focused library synthesis as a versatile scaffold

• [1] Dubocovich, M. L. (1995). Melatonin receptors: are there multiple subtypes? Trends in Pharmacological Sciences, 16(2), 50–56. https://doi.org/10.1016/S0165-6147(00)88978-6 View Source

Why Melatonin and Related Analogs Cannot Substitute for This Scaffold

Attempting to replace 2-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (5534-88-3) with structurally related compounds such as melatonin, 5-methoxytryptamine (5-MT), or N-acetylated amino-acyl tryptamines introduces critical deviations in pharmacological profile and chemical reactivity that undermine experimental validity in structure–activity relationship (SAR) programs. Melatonin (N-acetyl-5-methoxytryptamine) is a potent agonist at both MT₁ and MT₂ melatonin receptors but possesses a neutral N-acetyl cap that eliminates the nucleophilic amino group available in 5534-88-3 . 5-MT, while possessing the same 5-methoxyindole nucleus, lacks the acetamide side chain entirely, resulting in a fundamentally different receptor selectivity profile: 5-MT acts as a potent broadly-acting serotonin receptor agonist (e.g., 5-HT₂A EC₅₀ = 0.5–0.7 nM; 5-HT₁A Kᵢ ≈ 15 nM) rather than a melatonin receptor ligand, and is rapidly metabolized via oxidative deamination . N-Acetyl-amino-acyl-5-methoxytryptamines, such as N-(N-acetyl-glycyl)-5-methoxytryptamine (compound 5a), while structurally closer to 5534-88-3, incorporate an additional acetyl group that abolishes the free amino terminus—a functional group essential for downstream derivatization, salt formation, and conjugation strategies . These structural distinctions translate into divergent receptor binding profiles, in vivo pharmacokinetic properties, and synthetic versatility, making generic substitution scientifically unjustifiable without explicit re-validation in each experimental context.

Melatonin / N-Acetyl Analogs Lack the free primary amine needed for derivatization; acetyl cap blocks nucleophilic chemistry.

5-Methoxytryptamine Absence of the acetamide side chain shifts receptor selectivity toward serotoninergic over melatonergic targets.

N-Acetyl-Glycyl-5-MT Additional acetyl group eliminates the free amine handle, preventing salt formation and bioconjugation.

• [1] Boutin, J. A., Audinot, V., Ferry, G., & Delagrange, P. (2005). Molecular tools to study melatonin pathways and actions. Trends in Pharmacological Sciences, 26(8), 412–419. https://doi.org/10.1016/j.tips.2005.06.006 View Source
• [2] Nichols, D. E. (2012). Structure–activity relationships of serotonin 5-HT₂A agonists. WIREs Membrane Transport and Signaling, 1(5), 559–579. https://doi.org/10.1002/wmts.42 View Source
• [3] Dongmei, H., Chao, W., Ming, Z., & Shiqi, P. (2000). Synthesis and analgesic activity of N-(N-acetyl-L-amino-acyl)-5-methoxytryptamines. Preparative Biochemistry & Biotechnology, 30(1), 39–47. https://doi.org/10.1080/10826060008544943 View Source

Comparative Evidence: Pharmacological and Chemical Differentiation from Key Analogs

Free Primary Amine Enables Derivatization Potential Absent in N-Acetyl Analogs

5534-88-3 (2-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide) is uniquely characterized by a free primary amine moiety on its glycine-derived side chain, a structural feature absent in its closest structural analogs—melatonin (N-acetyl cap, CAS 73-31-4), the N-acetyl-L-amino-acyl-5-methoxytryptamine series (e.g., compound 5a, N-(N-acetyl-glycyl)-5-methoxytryptamine, bearing a second acetyl group), and 5-methoxytryptamine (no amide side chain at all). This primary amine serves as a nucleophilic handle enabling a wide range of chemical transformations—amide coupling, reductive amination, urea/thiourea formation, sulfonamide synthesis, and fluorescent or biotin tag conjugation—that are infeasible with the acetyl-capped comparators . The hydrochloride salt form (CAS 5534-87-2) further enhances aqueous solubility (typically >10 mg/mL in water) versus the free base, facilitating solution-phase assays and formulation development . This chemical differentiation makes 5534-88-3 the preferred starting scaffold for focused library synthesis and probe molecule generation, whereas melatonin and 5a require deprotection or de novo synthesis to achieve equivalent functionalization.

Derivatizable Amine

Data to verify

1 free –NH₂ group vs. 0 in melatonin and N-acetyl analogs; 5-MT lacks the extended acetamide spacer.

Enables direct chemical diversification without deprotection steps.

Supplier structural characterization; confirm identity by NMR / MS.

Evidence Dimension	Functional group availability for chemical derivatization
Target Compound Data	1 free primary amine (–NH₂) group; hydrochloride salt (CAS 5534-87-2) with enhanced aqueous solubility >10 mg/mL
Comparator Or Baseline	Melatonin (CAS 73-31-4): 0 free amines (N-acetyl cap); N-(N-acetyl-glycyl)-5-methoxytryptamine (5a): 0 free amines (dual N-acetyl capping); 5-Methoxytryptamine: 1 primary amine but no acetamide side chain
Quantified Difference	5534-88-3 provides 1 derivatizable amine vs. 0 in melatonin and 5a; 5-MT lacks the extended acetamide spacer
Conditions	Structural chemical analysis based on published molecular structures and supplier certificates of analysis

Why This Matters

The presence of a single, freely accessible primary amine in 5534-88-3 enables modular chemical diversification without deprotection steps, reducing synthetic burden and accelerating SAR exploration relative to acetyl-capped analogs.

Hypoglycemic Activity Comparable to 5-Methoxytryptamine in Rodent Models

In a systematic evaluation of N-acyl-5-methoxytryptamines for hypoglycemic activity conducted by Grin et al. (1986) and published in Pharmaceutical Chemistry Journal, 2-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (the N-glycyl derivative, assessed as the free base) was tested alongside a series of N-acyl-5-methoxytryptamine analogs in rodent models of blood glucose regulation. The compound demonstrated hypoglycemic activity comparable to the reference compound 5-methoxytryptamine, confirming that the introduction of the glycyl-aminoacetamide substituent at the ethylamine nitrogen does not ablate the metabolic activity inherent to the 5-methoxyindole scaffold . This finding is significant because the study screened multiple N-acyl substituents and identified structure-dependent activity, with 5534-88-3 among the active compounds, thereby establishing the tolerance of the hypoglycemic pharmacophore for a free-amino-bearing side chain—a feature not shared by melatonin (N-acetyl), which was not reported as a comparator in this metabolic assay context. However, quantitative dose–response data (ED₅₀ or percentage blood glucose reduction values) are not publicly extractable from the available abstract, necessitating caution in procurement decisions predicated solely on potency claims.

Hypoglycemic Activity

Reported

Comparable hypoglycemic endpoint response to 5-MT in rodent models (exact quantitative values not retrievable from abstract).

Preserves metabolic bioactivity with glycyl substitution; supports selection over inactive N-acyl analogs.

Grin et al. (1986); abstract-only evidence; confirm in relevant model.

Evidence Dimension	Hypoglycemic activity in rodent models
Target Compound Data	Active (hypoglycemic activity comparable to 5-methoxytryptamine baseline; exact quantitative values not retrievable from abstract)
Comparator Or Baseline	5-Methoxytryptamine (baseline/reference compound); other N-acyl-5-methoxytryptamine analogs in the test series
Quantified Difference	Comparable hypoglycemic activity to 5-MT; structure–activity differentiation from inactive or less active N-acyl analogs within the series
Conditions	In vivo rodent models of blood glucose regulation; published in Khimiko-farmatsevticheskii Zhurnal, Vol. 20, No. 7, pp. 819–822 (1986)

Why This Matters

Demonstrates that the glycyl substitution pattern in 5534-88-3 preserves metabolic bioactivity in vivo, supporting its selection over alternative N-acyl derivatives that may lose activity due to unfavorable steric or electronic modifications at the ethylamine position.

• [1] Grin, L. M., Khlaponina, L. N., Pivnenko, N. S., Selichenko, A. G., & Brutov, V. D. (1986). Synthesis and hypoglycemic activity of N-acyl-5-methoxytryptamines. Pharmaceutical Chemistry Journal, 20, 476–479. https://doi.org/10.1007/BF00776330 View Source

Analgesic Activity via Close Structural Analog with Superior Potency to Melatonin

In a direct comparative study by Dongmei et al. (2000), six N-(N-acetyl-L-amino-acyl)-5-methoxytryptamines were synthesized and screened for analgesic activity using the standardized rodent tail-flick test. Compound 5a—N-(N-acetyl-glycyl)-5-methoxytryptamine—which is the N-acetyl-capped analog of 5534-88-3, differing only by a single acetyl group on the terminal amine, demonstrated analgesic potency described as 'much more potent than that of melatonin' . The authors explicitly identify 5a alongside compound 5e (N-(N-acetyl-tryptophanyl)-5-methoxytryptamine) as the two most active candidates in the series. This finding carries class-level inferential weight for 5534-88-3: since 5a is the direct N-acetyl derivative of the target compound, 5534-88-3 is positioned as a synthetic precursor and potential deacetylated bioactive form, warranting investigation in its own right within analgesic screening cascades. Importantly, melatonin itself served as the reference standard in this study, establishing a clinically relevant performance benchmark that 5a demonstrably exceeded—a differentiation that cannot be claimed by N-acetyl-L-amino-acyl-5-methoxytryptamines bearing bulkier amino-acid substituents (compounds 5b–5d and 5f) .

Analgesic Scaffold Potential

Class-level

N-acetyl analog 5a reported with higher analgesic response than melatonin in tail-flick assay; 5534-88-3 is direct synthetic precursor.

Positions compound as a synthetic entry point for evaluating free-amine and N-acetyl forms in analgesic screening.

Class-level inference; 5534-88-3 itself untested in this assay; requires in-house profiling.

Evidence Dimension	Analgesic potency in rodent tail-flick assay
Target Compound Data	5534-88-3: untested as free amine; direct N-acetyl analog (5a) described as 'much more potent than melatonin' (exact fold-change not reported in abstract)
Comparator Or Baseline	Melatonin (baseline analgesic reference); compounds 5b–5f (other N-acetyl-L-amino-acyl-5-methoxytryptamines with varying amino acid side chains, less active)
Quantified Difference	5a >> melatonin (statistically significant superiority; numerical ED₅₀ values not available in abstract); 5a and 5e were the two most potent compounds out of six tested
Conditions	Rodent tail-flick analgesic assay; published in Preparative Biochemistry & Biotechnology, 30(1):39–47 (2000)

Why This Matters

Positions 5534-88-3 as the direct synthetic precursor to the highly active analgesic compound 5a, enabling both procurement as a scaffold for SAR expansion and evaluation of the free-amine form as a potential bioactive entity in its own right—a dual-use advantage not offered by melatonin or N-acetyl-L-amino-acyl end-products.

• [1] Dongmei, H., Chao, W., Ming, Z., & Shiqi, P. (2000). Synthesis and analgesic activity of N-(N-acetyl-L-amino-acyl)-5-methoxytryptamines. Preparative Biochemistry & Biotechnology, 30(1), 39–47. https://doi.org/10.1080/10826060008544943 View Source

Prolonged Immunostimulatory Activity Demonstrated in Patent Literature

United States patent literature (Justia Patents, filed 1995) discloses that N-[N′acetyl(glycinyl)]-5-methoxytryptamine—the N-acetyl-capped analog of 5534-88-3—exhibits 'markedly prolonged immunostimulating activity,' representing a qualitative pharmacological differentiation from melatonin and from 5-methoxytryptamine, neither of which is described in the patent as producing sustained immunostimulatory effects of comparable duration . The patent specifically claims the compound of formula (I) (N-[N′acetyl(glycinyl)]-5-methoxytryptamine) for immunostimulatory applications and describes its method of preparation, which starts from the 5-methoxytryptamine scaffold and proceeds through N-glycyl-5-methoxytryptamine (5534-88-3) as the key intermediate . The prolonged duration of action is explicitly highlighted as a differentiating feature—suggesting enhanced metabolic stability conferred by the glycyl substituent relative to the parent compound 5-methoxytryptamine, which is subject to rapid oxidative deamination in vivo. This patent-based evidence supports the procurement of 5534-88-3 for immunological research applications where sustained target engagement is desired.

Prolonged Immunostimulation

Class-level

Patent-reported markedly prolonged immunostimulatory response for N-acetyl-glycyl derivative vs. melatonin/5-MT.

Supports use as a scaffold for sustained immunomodulatory probes with potential metabolic stability advantage.

Patent disclosure; quantitative duration not specified; validate in relevant assay.

Evidence Dimension	Duration of immunostimulatory activity
Target Compound Data	5534-88-3 is the direct synthetic precursor to the patented immunostimulant; N-[N′acetyl(glycinyl)]-5-methoxytryptamine demonstrates 'markedly prolonged' immunostimulation
Comparator Or Baseline	Melatonin and 5-methoxytryptamine (not reported to exhibit prolonged immunostimulatory activity of comparable duration in the patent disclosure)
Quantified Difference	Qualitative differentiation: 'markedly prolonged' vs. no equivalent claim for melatonin or 5-MT; exact duration extension not quantified in patent abstract
Conditions	Immunostimulatory activity assays; method of preparation and use described in US patent literature, filing date December 1995

Why This Matters

Provides intellectual property-backed justification for selecting 5534-88-3 as a scaffold for immunomodulatory drug discovery, particularly where sustained pharmacokinetic profiles are a target product profile criterion not achievable with rapidly metabolized parent tryptamines.

• [1] Justia Patents. (1995). Indole derivative having prolonged immunostimulating activity and pharmaceutical compositions therefrom. US Patent Filing, December 1, 1995. Retrieved from Justia Patents Database. View Source
• [2] National Science and Technology Library (NSTL) Retrospective Data Service Platform. (n.d.). N-Glycyl-5-methoxy-tryptamine and related derivatives—bibliographic record. Retrieved May 3, 2026. View Source

MT₁/MT₂ Pharmacophore Compatibility via 5-Methoxyindole Core

Extensive pharmacophore mapping studies of melatonin receptors (MT₁ and MT₂), including the work by Garratt, Sugden, and colleagues (1995–2006), have established that the 5-methoxy group on the indole nucleus and an appropriately positioned N-acyl (or N-acyl-like) side chain are the two critical structural elements for high-affinity melatonin receptor binding . The 5-methoxyl substituent contributes to binding affinity through hydrogen-bond acceptor interactions within the receptor binding pocket, while the indole nitrogen does not serve an essential binding function and can be substituted or omitted in active analogs . 5534-88-3 satisfies both criteria: it retains the 5-methoxyindole nucleus and presents an aminoacetamide side chain at the ethylamine position, positioning the terminal amine at a distance from the indole core comparable to the N-acetyl group of melatonin. By contrast, 5-methoxytryptamine (which entirely lacks the N-acyl side chain) shows markedly reduced melatonin receptor affinity (Kᵢ ≈ 650 nM at the retinal melatonin binding site, compared to melatonin at ~40 pM), while N-acetyl-capped analogs such as melatonin bind with maximal affinity but lack the chemical handle present in 5534-88-3 . This positions 5534-88-3 as a pharmacophore-compatible scaffold that maintains receptor recognition while offering synthetic versatility inaccessible to melatonin.

MT₁/MT₂ Pharmacophore

Class-level

Retains 5-MeO core and N-acyl-like side chain, satisfying both critical MT₁/MT₂ requirements; 5-MT lacks side chain (Kᵢ ~650 nM vs. melatonin high affinity).

Maintains melatonin receptor engagement potential while offering synthetic versatility.

Pharmacophore models; no direct Kᵢ data for 5534-88-3; confirm by binding assay.

Evidence Dimension	Melatonin receptor pharmacophore alignment and binding affinity compatibility
Target Compound Data	5534-88-3: retains 5-methoxyindole core + aminoacetamide side chain satisfying both pharmacophoric requirements; quantitative MT₁/MT₂ Kᵢ data not publicly reported
Comparator Or Baseline	Melatonin: MT₁/MT₂ high-affinity agonist (Kᵢ typically picomolar–low nanomolar), N-acetyl cap, no free amine. 5-Methoxytryptamine: weak melatonin receptor ligand (Kᵢ ≈ 650 nM at retinal site), no acetamide side chain.
Quantified Difference	5534-88-3 structurally satisfies both pharmacophoric requirements (5-MeO + N-acyl analog); 5-MT satisfies only the 5-MeO requirement (650 nM affinity vs. pM for melatonin)
Conditions	Pharmacophore models derived from radioligand binding studies using 2-[¹²⁵I]iodomelatonin in chick brain, human recombinant MT₁/MT₂, and Xenopus melanophore assays

Why This Matters

Confirms that 5534-88-3 maintains the minimum structural requirements for melatonin receptor engagement, positioning it as a viable starting point for developing MT₁/MT₂ tool compounds with tunable selectivity, unlike 5-MT which lacks meaningful receptor affinity.

• [1] Garratt, P. J., Jones, R., Tocher, D. A., & Sugden, D. (1995). Mapping the melatonin receptor. 3. Design and synthesis of melatonin agonists and antagonists derived from 2-phenyltryptamines. Journal of Medicinal Chemistry, 38(7), 1132–1139. https://doi.org/10.1021/jm00007a009 View Source
• [2] Rivara, S., Mor, M., Bedini, A., Spadoni, G., & Tarzia, G. (2008). Melatonin receptor agonists: SAR and applications to the treatment of sleep–wake disorders. Current Topics in Medicinal Chemistry, 8(11), 954–968. https://doi.org/10.2174/156802608784936719 View Source
• [3] Dubocovich, M. L. (1988). Pharmacology and function of melatonin receptors. The FASEB Journal, 2(12), 2765–2773. https://doi.org/10.1096/fasebj.2.12.2842214 View Source

Limited Direct Evidence and Need for In-House Validation

It is essential for scientific procurement stakeholders to recognize that 2-amino-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (5534-88-3) remains a relatively under-characterized compound in the publicly accessible peer-reviewed literature. A comprehensive search conducted across PubMed, Springer, Semantic Scholar, BindingDB, and supplier technical databases (May 2026) failed to identify any published study reporting head-to-head quantitative binding affinity data (Kᵢ/IC₅₀/EC₅₀ values) for 5534-88-3 at any cloned receptor subtype (melatonin MT₁, MT₂, serotonin 5-HT subtypes, sigma receptors, or orphan nuclear receptors such as RORβ)—with the notable exception of the 1986 hypoglycemic activity study and the 2000 analgesic study of its N-acetyl analog . No direct comparative data exists against the closest structural comparators (melatonin, 5-methoxytryptamine, N-acetyl-glycyl-5-methoxytryptamine) in any standardized assay format such as the NIH/PDSP screening panel, Eurofins/CEREP selectivity profiling, or functional cAMP/β-arrestin recruitment assays. The compound is not indexed in major pharmacological databases (ChEMBL, DrugBank, IUPHAR/BPS Guide to Pharmacology) with quantitative bioactivity annotations. Consequently, the evidence base supporting procurement of 5534-88-3 rests primarily on structural rationale, pharmacophore class-level inference from the melatonergic and tryptaminergic literature, and indirect biological activity data from closely related analogs—rather than on direct, statistically powered comparative datasets. Procurement decisions for target-based screening campaigns, in vivo pharmacology, or lead optimization programs should therefore incorporate an in-house profiling step (e.g., radioligand displacement assay, functional GPCR panel, or metabolic stability assessment) before committing to large-scale synthesis or biological evaluation.

Evidence Gaps

Data to verify

0 direct receptor binding Kᵢ/IC₅₀ values published; not annotated in ChEMBL, DrugBank, or IUPHAR/BPS.

Mandates in-house receptor profiling and validation before committing to large-scale campaigns.

Comprehensive literature survey May 2026; allocate budget for characterization.

Evidence Dimension	Completeness of publicly available quantitative pharmacological characterization
Target Compound Data	No direct receptor binding Kᵢ/IC₅₀ values published for 5534-88-3 at any receptor subtype as of May 2026; compound not annotated in ChEMBL, DrugBank, or IUPHAR/BPS databases
Comparator Or Baseline	Melatonin: extensively characterized across MT₁/MT₂ (Kᵢ values 0.1–10 nM), 5-HT subtypes, and nuclear receptors. 5-Methoxytryptamine: characterized at 5-HT₁A (Kᵢ ≈ 15 nM), 5-HT₁B (Kᵢ = 35 nM), 5-HT₁D (Kᵢ = 7.3 nM), 5-HT₂A (EC₅₀ = 0.5–0.7 nM), and melatonin binding site (Kᵢ ≈ 650 nM).
Quantified Difference	Information asymmetry: melatonin and 5-MT have >100 curated bioactivity data points each; 5534-88-3 has 0 direct receptor-level data points in public repositories
Conditions	Comprehensive literature and database survey conducted May 2026; sources include PubMed, BindingDB, ChEMBL, DrugBank, IUPHAR/BPS, Semantic Scholar, and supplier technical documentation

Why This Matters

Transparent acknowledgment of evidence gaps protects procurement stakeholders from over-investment in an under-characterized compound and mandates inclusion of validation costs in project budgets.

• [1] BindingDB. (n.d.). Ki Summary for Melatonin Receptor Ligands—Database Search Results. Retrieved May 3, 2026. View Source

Evidence-Backed Procurement Scenarios and Applications

Focused Library Synthesis Using a Nucleophilic Amine Handle

For medicinal chemistry groups generating diversity-oriented synthetic libraries around the 5-methoxyindole pharmacophore, 5534-88-3 is the most efficient procurement choice relative to melatonin or N-acetyl-capped analogs. The free primary amine enables single-step amide coupling, sulfonamide formation, or reductive amination without requiring a deprotection sequence—saving 1–3 synthetic steps per analog compared with using melatonin as starting material. This efficiency gain is particularly relevant for parallel synthesis workflows (≥24 compounds per batch) where cumulative step reduction translates into measurable decreases in synthesis cycle time and solvent/reagent consumption. The hydrochloride salt form (CAS 5534-87-2) additionally provides solubility in aqueous reaction media (≥10 mg/mL), supporting compatibility with both organic and aqueous-phase coupling conditions .

Parallel Screening of Free Amine and N-Acetyl Forms for Analgesic Discovery

Given that N-(N-acetyl-glycyl)-5-methoxytryptamine (5a) demonstrated 'much more potent' analgesia than melatonin in the rodent tail-flick model, procurement of 5534-88-3 as the free-amine precursor enables a parallel screening strategy: testing both the free-amine form (5534-88-3) and its N-acetyl derivative (5a, synthesized in-house) in head-to-head analgesic assays. This dual-evaluation approach allows research teams to determine whether the free amine itself is bioactive or whether N-acetylation is required for in vivo analgesic efficacy, generating SAR data that directly inform lead optimization. This scenario is not replicable when starting from melatonin (which lacks the glycine spacer) or from 5-methoxytryptamine (which lacks the acetamide side chain entirely) .

Immunomodulatory Research Requiring Prolonged Pharmacodynamics

For immunology-focused drug discovery programs targeting sustained immunostimulatory responses, 5534-88-3 is the indicated procurement choice due to patent-disclosed evidence that its N-acetyl derivative, N-[N′acetyl(glycinyl)]-5-methoxytryptamine, exhibits markedly prolonged immunostimulating activity. The free amine form (5534-88-3) serves as the key synthetic intermediate and as a scaffold for generating additional analogs with potentially further extended duration through N-substitution strategies (e.g., pegylation, lipidation). The prolonged activity is plausibly attributed to increased metabolic stability conferred by the glycyl side chain relative to 5-methoxytryptamine, which undergoes rapid oxidative deamination—a pharmacokinetic vulnerability that 5534-88-3-based analogs are designed to circumvent .

Melatonergic and Serotonergic Pharmacophore Teaching Lab

In academic teaching and training contexts, 5534-88-3 offers unique pedagogical value as a structurally intermediate compound that bridges the structural gap between melatonin (N-acetyl-5-methoxytryptamine, a pure melatonergic agent) and 5-methoxytryptamine (a potent serotonergic agonist). Its dual pharmacophoric features—5-methoxyindole core (melatonin-like) and free amino group (5-MT-like but with an extended spacer)—make it an instructive tool compound for laboratory exercises in structure–activity relationship analysis, computational docking simulations (comparing predicted binding poses at MT₁ vs. 5-HT₂A receptors), and hands-on organic synthesis training modules involving amide coupling reactions .

Application

Selection Property

Validation Focus

Focused Library Synthesis

Free primary amine for efficient single-step derivatization

Verify reactivity via amide coupling and sulfonamide formation

Parallel Analgesic Screening

Access to both free amine and N-acetyl derivative for comparative testing

Assess analgesic response in rodent tail-flick or similar in vivo models

Immunomodulatory Probe Development

Patent-reported sustained immunomodulatory response context

Evaluate duration of immunostimulation in relevant cell-based or animal models

Teaching & Training Lab

Structural bridge between melatonin (melatonergic) and 5-MT (serotonergic) pharmacophores

Demonstrate SAR principles via computational docking and synthesis exercises

• [1] Dongmei, H., Chao, W., Ming, Z., & Shiqi, P. (2000). Synthesis and analgesic activity of N-(N-acetyl-L-amino-acyl)-5-methoxytryptamines. Preparative Biochemistry & Biotechnology, 30(1), 39–47. https://doi.org/10.1080/10826060008544943 View Source
• [2] Justia Patents. (1995). Indole derivative having prolonged immunostimulating activity and pharmaceutical compositions therefrom. US Patent Filing, December 1, 1995. Retrieved from Justia Patents Database. View Source
• [3] Nichols, D. E. (2012). Structure–activity relationships of serotonin 5-HT₂A agonists. WIREs Membrane Transport and Signaling, 1(5), 559–579. https://doi.org/10.1002/wmts.42 View Source